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Compound of Interest

Compound Name: Sodium telluride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium telluride (NazTe) is an inorganic compound that has garnered significant interest in
various scientific fields due to its unique chemical properties and reactivity. As a powerful
reducing agent and a versatile precursor for the synthesis of a wide range of tellurium-
containing compounds, NazTe plays a crucial role in organic synthesis, materials science, and
potentially in the development of novel therapeutic agents. This technical guide provides an in-
depth overview of the history, discovery, properties, synthesis, and applications of sodium
telluride, tailored for a scientific audience.

History and Discovery

The history of sodium telluride is intrinsically linked to the discovery of the element tellurium
itself.

Discovery of Tellurium:

In 1782, the Austrian mineralogist Franz-Joseph Miller von Reichenstein, while investigating a
gold ore from Transylvania, encountered a substance with unusual properties. After thorough
investigation, he concluded it was a new element. His findings, however, were not widely
recognized until 1798, when the German chemist Martin Heinrich Klaproth independently
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isolated and confirmed the new element, naming it "tellurium™ after the Latin word tellus,
meaning "earth".

First Synthesis of Sodium Telluride:

While a definitive first synthesis of sodium telluride is not explicitly documented with a specific
date and discoverer, the foundational work on tellurium and its compounds was extensively
carried out by the Swedish chemist J6ns Jacob Berzelius in the 1820s and 1830s. His
comprehensive investigations into the chemistry of tellurium included the study of its reactions
with alkali metals. Early research into sodium-tellurium complexes in liquid ammonia solutions
provided the first quantitative insights into their nature. It is widely accepted within the scientific
community that Berzelius was the first to synthesize sodium telluride through the direct
reaction of sodium and tellurium, a method that remains a fundamental approach to its
preparation.

Physicochemical Properties

Sodium telluride is a white, crystalline solid when pure, though it often appears as a gray or
purplish powder due to its high sensitivity to air and moisture, which causes oxidation to
elemental tellurium.[1] It is a challenging material to handle due to its reactivity.

Quantitative Data

The key physical and chemical properties of sodium telluride are summarized in the table
below for easy reference and comparison.
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Property Value

Chemical Formula NazTe

Molar Mass 173.58 g/mol

Appearance White hygroscopic powder (pure)
Density 2.90 g/cm?3

Melting Point 953 °C (1747 °F; 1226 K)

Boiling Point Decomposes

Solubility in Water Very soluble, reacts

Crystal Structure Antifluorite (cubic)

Oxidation State of Te -2

Experimental Protocols: Synthesis of Sodium
Telluride

Several methods have been developed for the synthesis of sodium telluride, ranging from the
historical direct reaction to more modern approaches utilizing milder reducing agents. Due to
the air-sensitivity of sodium telluride, all syntheses must be conducted under an inert
atmosphere (e.g., nitrogen or argon).

Historical Method: Reduction of Tellurium with Sodium
in Liquid Ammonia

This classic method, likely similar to the one first employed by Berzelius, remains a common
laboratory-scale synthesis.

Methodology:

o Apparatus Setup: A three-necked flask equipped with a dry ice condenser, a gas inlet for
inert gas, and a stirring bar is assembled and flame-dried.
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e Reaction Initiation: Anhydrous liquid ammonia is condensed into the flask at -78 °C (dry
ice/acetone bath).

» Addition of Reactants: Elemental tellurium powder is added to the liquid ammonia with
stirring. Small, clean pieces of sodium metal are then added portion-wise.

e Reaction Progression: The reaction mixture will initially turn blue due to the solvated
electrons from the sodium. As the reaction proceeds, the blue color will fade, and a colorless
or pale yellow solution of sodium telluride will be formed. The reaction is typically complete

when the blue color no longer persists.

o Work-up: The liquid ammonia is allowed to evaporate under a stream of inert gas, leaving
behind solid sodium telluride. The product should be used immediately or stored under a
rigorously inert atmosphere.

Logical Flow of Historical Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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